Cas no 1286725-94-7 (3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid)

• Product Name: 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid
• CAS No: 1286725-94-7
• MF: C₁₁H₁₀N₂O₃S₂
• MW: 282.338699817657
• CID: 6159280
• PubChem ID: 52904109
• Update Time: 2025-06-14

3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid
• 1286725-94-7
• AKOS023872939
• F2158-0139
• 3-(2-(thiophene-2-carboxamido)thiazol-4-yl)propanoic acid
• 3-[2-(thiophene-2-carbonylamino)-1,3-thiazol-4-yl]propanoic acid

• Inchi： 1S/C11H10N2O3S2/c14-9(15)4-3-7-6-18-11(12-7)13-10(16)8-2-1-5-17-8/h1-2,5-6H,3-4H2,(H,14,15)(H,12,13,16)
• InChI Key： INHWTTMDKKXIRB-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(=O)O)N=C1NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 282.01328453g/mol
• Monoisotopic Mass: 282.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 136Ų

Additional information on 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid

Comprehensive Overview of 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid (CAS No. 1286725-94-7)

The compound 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid (CAS No. 1286725-94-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining thiophene and thiazole moieties, makes it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders. Researchers are increasingly exploring its potential as a small-molecule inhibitor due to its ability to modulate key enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid has surged, driven by their versatility in medicinal chemistry. The thiazole ring, in particular, is known for its bioisosteric properties, often serving as a surrogate for peptide bonds in drug design. Meanwhile, the thiophene moiety contributes to enhanced lipophilicity and metabolic stability, addressing common challenges in pharmacokinetics. This dual functionality positions the compound as a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most frequently searched questions in scientific forums is: "What are the applications of thiazole derivatives in modern medicine?" This compound provides a compelling answer. Its propanoic acid tail offers carboxylic acid functionality, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and kinases. Such interactions are critical for designing anti-inflammatory agents or metabolic modulators, aligning with current trends in precision medicine.

From a synthetic perspective, 3-2-(thiophene-2-amido)-1,3-thiazol-4-ylpropanoic acid exemplifies advancements in green chemistry. Researchers are optimizing its synthesis to minimize hazardous byproducts, reflecting the growing emphasis on sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, ensuring compliance with regulatory standards for preclinical studies.

The compound’s CAS No. 1286725-94-7 is often cross-referenced in patents and academic literature, underscoring its industrial relevance. As the pharmaceutical sector shifts toward targeted therapies, molecules like this are pivotal for addressing unmet medical needs. Future research may explore its potential in combination therapies or as a diagnostic probe, further expanding its utility.